Cas no 2138525-99-0 ((5-Butyl-1,2-oxazol-3-yl)methanesulfonyl chloride)

• Product Name: (5-Butyl-1,2-oxazol-3-yl)methanesulfonyl chloride
• CAS No: 2138525-99-0
• MF: C₈H₁₂ClNO₃S
• MW: 237.703780174255
• CID: 5825194
• PubChem ID: 165869132
• Update Time: 2025-10-28

(5-Butyl-1,2-oxazol-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (5-butyl-1,2-oxazol-3-yl)methanesulfonyl chloride
• EN300-1154397
• 2138525-99-0
• (5-Butyl-1,2-oxazol-3-yl)methanesulfonyl chloride

• Inchi： 1S/C8H12ClNO3S/c1-2-3-4-8-5-7(10-13-8)6-14(9,11)12/h5H,2-4,6H2,1H3
• InChI Key： RQRZTTPVRPJXLE-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(CCCC)ON=1)(=O)=O

Computed Properties

• Exact Mass: 237.0226421g/mol
• Monoisotopic Mass: 237.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.6Ų

Additional information on (5-Butyl-1,2-oxazol-3-yl)methanesulfonyl chloride

Introduction to (5-Butyl-1,2-oxazol-3-yl)methanesulfonyl chloride (CAS No. 2138525-99-0)

(5-Butyl-1,2-oxazol-3-yl)methanesulfonyl chloride (CAS No. 2138525-99-0) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a butyl-substituted 1,2-oxazole ring and a methanesulfonyl chloride functional group. These structural features contribute to its reactivity and make it an important intermediate in the synthesis of complex molecules.

The chemical formula of (5-Butyl-1,2-oxazol-3-yl)methanesulfonyl chloride is C₁₀H₁₄ClNO₃S, with a molecular weight of approximately 267.78 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is highly reactive due to the presence of the sulfonyl chloride group. This group readily undergoes nucleophilic substitution reactions, making it a valuable reagent in synthetic organic chemistry.

In the context of medicinal chemistry, (5-Butyl-1,2-oxazol-3-yl)methanesulfonyl chloride has been explored for its potential in the development of novel drugs. Recent studies have highlighted its utility in the synthesis of bioactive molecules with therapeutic applications. For instance, researchers at the University of California, San Francisco, have utilized this compound as a key intermediate in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs), which are important drug targets for various diseases including cardiovascular disorders and neurological conditions.

The reactivity of the sulfonyl chloride group in (5-Butyl-1,2-oxazol-3-yl)methanesulfonyl chloride allows for the formation of stable sulfonamide bonds upon reaction with primary or secondary amines. This property has been leveraged in the development of new sulfonamide-based drugs with improved pharmacological profiles. A notable example is the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used antidepressants. The ability to fine-tune the structure and properties of these compounds through precise synthetic methods has opened up new avenues for drug discovery and optimization.

Beyond its applications in pharmaceutical research, (5-Butyl-1,2-oxazol-3-yl)methanesulfonyl chloride has also found use in other areas of chemistry and materials science. Its reactivity and functional group versatility make it suitable for the preparation of polymers and other advanced materials. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound in the synthesis of functionalized polymers with enhanced mechanical properties and biocompatibility, which have potential applications in tissue engineering and drug delivery systems.

The safety and handling of (5-Butyl-1,2-oxazol-3-yl)methanesulfonyl chloride are critical considerations for its use in laboratory settings. As with many organic compounds containing reactive functional groups, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working under a fume hood to minimize exposure to vapors, and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, (5-butyl-1,2-oxazol-3-yl)methanesulfonyl chloride (CAS No. 2138525-99-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on new drug development, materials science, and other advanced applications. As ongoing research continues to uncover new possibilities for its use, this compound is likely to remain an important focus in both academic and industrial settings.